Cas no 1270158-66-1 ((1R)-1-(1-benzofuran-3-yl)ethan-1-amine)

• Product Name: (1R)-1-(1-benzofuran-3-yl)ethan-1-amine
• CAS No: 1270158-66-1
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 5589346
• PubChem ID: 78961428
• Update Time: 2025-05-20

(1R)-1-(1-benzofuran-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-Benzofuranmethanamine, α-methyl-, (αR)-
• AKOS017406016
• 1270158-66-1
• (1R)-1-(1-benzofuran-3-yl)ethan-1-amine
• EN300-1720603

• Inchi： 1S/C10H11NO/c1-7(11)9-6-12-10-5-3-2-4-8(9)10/h2-7H,11H2,1H3/t7-/m1/s1
• InChI Key： IMDAWZCPOGRWLC-SSDOTTSWSA-N
• SMILES： [C@@H](C1=COC2=CC=CC=C12)(N)C

Computed Properties

• Exact Mass: 161.084063974g/mol
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.122±0.06 g/cm3(Predicted)
• Boiling Point: 255.0±15.0 °C(Predicted)
• pka: 9.53±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on (1R)-1-(1-benzofuran-3-yl)ethan-1-amine

Comprehensive Overview of (1R)-1-(1-benzofuran-3-yl)ethan-1-amine (CAS No. 1270158-66-1)

(1R)-1-(1-benzofuran-3-yl)ethan-1-amine, with the CAS number 1270158-66-1, is a chiral amine derivative of benzofuran, a structural motif widely recognized in medicinal chemistry and material science. This compound has garnered significant attention due to its potential applications in pharmaceutical research, particularly in the development of enantioselective catalysts and bioactive molecules. The benzofuran core, combined with the stereospecific amine group, makes this compound a valuable intermediate for synthesizing optically active compounds.

In recent years, the demand for chiral amines like (1R)-1-(1-benzofuran-3-yl)ethan-1-amine has surged, driven by their role in asymmetric synthesis and drug discovery. Researchers are increasingly exploring its utility in designing central nervous system (CNS) targeting agents, given the benzofuran scaffold's prevalence in neuroactive compounds. Additionally, its CAS registry number 1270158-66-1 ensures precise identification in chemical databases, facilitating global research collaboration.

The compound's enantiomeric purity is a critical factor for its applications, as even minor impurities can significantly impact biological activity or catalytic performance. Advanced analytical techniques such as HPLC and chiral chromatography are often employed to verify its stereochemical integrity. This aligns with the growing industry focus on quality control in chiral synthesis, a topic frequently searched by professionals in pharmaceutical development.

From a synthetic perspective, (1R)-1-(1-benzofuran-3-yl)ethan-1-amine can be prepared via asymmetric hydrogenation or enzymatic resolution, methods that resonate with the green chemistry trend. Sustainability-conscious researchers often search for eco-friendly amine synthesis, making this compound a case study in balancing efficiency and environmental responsibility. Its benzofuran-amine hybrid structure also offers insights into designing multifunctional ligands for therapeutic targets.

Beyond pharmaceuticals, this compound's unique stereochemistry and aromatic heterocyclic framework have implications in materials science. For instance, benzofuran derivatives are investigated for organic light-emitting diodes (OLEDs), a hot topic in next-generation display technology. The amine functionality further allows derivatization into photoactive materials, addressing queries about amine-based optoelectronic compounds in academic forums.

Regulatory and safety profiles of CAS 1270158-66-1 are meticulously documented, ensuring compliance with international standards like REACH and ICH guidelines. This transparency caters to the rising demand for safety data sheets (SDS) among industrial users. Moreover, the compound's stability under ambient conditions makes it a practical choice for long-term storage, a frequently discussed topic in chemical inventory management.

In summary, (1R)-1-(1-benzofuran-3-yl)ethan-1-amine exemplifies the convergence of chiral technology, medicinal chemistry, and sustainable synthesis. Its CAS No. 1270158-66-1 serves as a gateway to a wealth of research opportunities, from drug design to advanced materials, positioning it as a compound of enduring scientific and industrial relevance.